Cas no 87614-00-4 (4-methyl-N-(2Z)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide)

4-Methyl-N-(2Z)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide is a benzamide derivative featuring a thiazole ring system, which is of interest in medicinal chemistry and pharmaceutical research. The compound's structure incorporates a 4-methylbenzamide moiety linked to a 4-phenyl-2,3-dihydro-1,3-thiazol-2-ylidene scaffold, offering potential as a synthetic intermediate or bioactive molecule. Its Z-configuration around the imine bond and the presence of aromatic and heterocyclic components may contribute to unique binding properties or selectivity in biological applications. The compound's stability and synthetic accessibility make it a candidate for further exploration in drug discovery, particularly in targeting enzyme inhibition or receptor modulation.

4-methyl-N-(2Z)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide structure

87614-00-4 structure

Product Name:4-methyl-N-(2Z)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide

CAS No:87614-00-4

MF:C₁₇H₁₄N₂OS

MW:294.370862483978

CID:2140143

PubChem ID:577347

Update Time:2025-05-28

4-methyl-N-(2Z)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

- 2-[(4-methylphenyl)carboxamido]-4-phenyl-1,3-thiazole
- 87614-00-4
- 4-Methyl-N-(4-phenyl-thiazol-2-yl)-benzamide
- BDBM50101781
- (Z)-4-methyl-N-(4-phenylthiazol-2(3H)-ylidene)benzamide
- 4-Methyl-N-(4-phenyl-2-thiazolyl)benzamide
- Z27772144
- 4-Methyl-N-(4-phenyl-1,3-thiazol-2-yl)benzamide #
- STK084905
- 4-methyl-N-[(2Z)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylidene]benzamide
- AE-848/09803038
- 4-Methyl-N-(4-phenyl-1,3-thiazol-2-yl)benzamide
- AKOS000486758
- 4-Methyl-N-(4-phenylthiazol-2-yl)benzamide
- AKOS024573976
- Oprea1_000114
- PD182274
- GF8E9Q7FFH
- Oprea1_751162
- EN300-18111218
- F0013-0437
- Benzamide, 4-methyl-N-(4-phenyl-2-thiazolyl)-
- Oprea1_598164
- CHEMBL294175
- SCHEMBL233522
- 4-Methyl-N-(4-phenyl-thiazol-2yl)-benzamide
- 4-methyl-N-(2Z)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide
- Inchi： 1S/C17H14N2OS/c1-12-7-9-14(10-8-12)16(20)19-17-18-15(11-21-17)13-5-3-2-4-6-13/h2-11H,1H3,(H,18,19,20)
- InChI Key： NERONVMZIDSIRT-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=CC=CC=2)N=C1NC(C1C=CC(C)=CC=1)=O

Computed Properties

Exact Mass: 294.08268425Da
Monoisotopic Mass: 294.08268425Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 70.2Å²

4-methyl-N-(2Z)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide Pricemore >>

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